Cas no 2228895-24-5 (1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine)
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine
- 2228895-24-5
- EN300-1802035
-
- Inchi: 1S/C8H10N6O2/c1-12-7(9)3-5(11-12)8-6(14(15)16)4-10-13(8)2/h3-4H,9H2,1-2H3
- InChI Key: GJIMJXHYBSHRIQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NN(C)C=1C1C=C(N)N(C)N=1)=O
Computed Properties
- Exact Mass: 222.08652358g/mol
- Monoisotopic Mass: 222.08652358g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 108Ų
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802035-0.05g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 0.05g |
$1296.0 | 2023-09-19 | ||
| Enamine | EN300-1802035-0.1g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 0.1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1802035-0.25g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 0.25g |
$1420.0 | 2023-09-19 | ||
| Enamine | EN300-1802035-0.5g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 0.5g |
$1482.0 | 2023-09-19 | ||
| Enamine | EN300-1802035-1.0g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1802035-2.5g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 2.5g |
$3025.0 | 2023-09-19 | ||
| Enamine | EN300-1802035-5.0g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1802035-10.0g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 10g |
$6635.0 | 2023-06-02 | ||
| Enamine | EN300-1802035-1g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 1g |
$1543.0 | 2023-09-19 | ||
| Enamine | EN300-1802035-5g |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine |
2228895-24-5 | 5g |
$4475.0 | 2023-09-19 |
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine
Introduction to 1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine (CAS No. 2228895-24-5)
1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine, identified by its CAS number 2228895-24-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple nitrogen atoms and nitro substituents in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation.
The molecular structure of 1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine consists of two interconnected pyrazole rings, each with distinct substituents that modulate its chemical and biological behavior. The methyl groups at the 1-position of both pyrazole rings enhance lipophilicity, while the nitro group at the 4-position of the first pyrazole ring introduces a polar and potentially reactive moiety. This combination of structural features makes the compound an intriguing subject for studying its interaction with enzymes and receptors.
Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and metabolic stability of such complex molecules. Studies have indicated that the nitro group in 1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine can participate in hydrogen bonding or π-stacking interactions with biological targets, which could be exploited for designing drugs with enhanced specificity and efficacy. Furthermore, the methyl groups may contribute to favorable pharmacokinetic properties by improving solubility and membrane permeability.
In the realm of drug discovery, heterocyclic compounds like 1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-am ine are frequently explored due to their ability to mimic natural products and exhibit diverse biological activities. The pyrazole scaffold is particularly notable for its role in several FDA-approved drugs, highlighting its therapeutic potential. The current research focuses on optimizing such compounds to improve their bioavailability and reduce potential side effects. For instance, modifications at the 3-position of the second pyrazole ring in 1-methyl -3-(1-methyl -4-nitro - 1 H -pyrazol - 5 - yl) - 1 H -pyrazol - 5 - am ine have been investigated to enhance binding affinity to target proteins.
The synthesis of 1-methyl -3-( 1 -methyl -4-nitro - 1 H -pyrazol - 5 - yl) - 1 H -pyrazol - 5-am ine involves multi-step organic reactions, typically starting from commercially available precursors such as hydrazine derivatives and nitro compounds. The introduction of methyl groups requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.
Biological evaluation of CAS No. 2228895 -24 -5 has revealed promising preliminary results in several disease models. In particular, its analogs have shown inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. The nitro group’s redox-active nature allows it to undergo reversible conversion between nitro and amino forms, which could modulate drug release and target engagement. This property is particularly relevant in developing prodrugs or smart therapeutics that respond to physiological conditions.
The pharmacokinetic profile of CAS No. 2228895 –24–5 is another critical aspect under investigation. Studies using animal models suggest that this compound exhibits moderate oral bioavailability and prolonged circulation time due to its hydrophobic nature balanced by polar functional groups. Further optimization may involve altering substituent sizes or introducing additional polar moieties to enhance absorption and distribution while minimizing excretion rates.
Future directions in research on CAS No. 2228895–24–5 include exploring its potential as a scaffold for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets bound to related compounds, researchers can rationalize modifications that improve binding affinity without compromising selectivity. Additionally, computational modeling techniques such as molecular dynamics (MD) simulations will aid in understanding dynamic interactions between CAS No .2228895–24–5and biological macromolecules at an atomic level.
The versatility of heterocyclic compounds like CAS No .222889 –24–25 also opens avenues for developing combinatorial therapies where multiple targets are addressed simultaneously through polypharmacology approaches . For example , derivatives modified at both pyrazole rings could exhibit dual inhibition against key enzymes implicated in metabolic disorders or neurodegenerative diseases . Such strategies align with contemporary trends toward personalized medicine , where tailored treatments are designed based on individual patient profiles.
In conclusion, CAS No .222889 –24–25, as represented by ¹⁻methyl −³−(¹⁻methyl −⁴−nitro −¹H −py raz ol −⁵−yl)−¹H −py raz ol −⁵−amine, represents a fascinating compound with significant therapeutic potential within medicinal chemistry . Its unique structural features , coupled with promising preliminary biological data , make it an attractive candidate for further development into novel therapeutic agents targeting various diseases . As research progresses , advancements in synthetic methodologies coupled with innovative drug design principles will continue to refine our understanding and utilization of this remarkable molecule.
2228895-24-5 (1-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)